Cas no 2092034-01-8 (methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate)

methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-(2-aminothiazol-4-yl)-2-oxoacetate
- COC(C(C=1N=C(SC=1)N)=O)=O
- methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate
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- MDL: MFCD29905571
- Inchi: 1S/C6H6N2O3S/c1-11-5(10)4(9)3-2-12-6(7)8-3/h2H,1H3,(H2,7,8)
- InChI Key: XEBRQEDOFGKQGN-UHFFFAOYSA-N
- SMILES: S1C(N)=NC(C(C(=O)OC)=O)=C1
Computed Properties
- Exact Mass: 186.00991323 g/mol
- Monoisotopic Mass: 186.00991323 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Molecular Weight: 186.19
- Topological Polar Surface Area: 111
methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-21836831-10.0g |
methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate |
2092034-01-8 | 10g |
$1654.0 | 2023-05-25 | ||
Enamine | EN300-21836831-2.5g |
methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate |
2092034-01-8 | 2.5g |
$1063.0 | 2023-09-16 | ||
Enamine | EN300-21836831-10g |
methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate |
2092034-01-8 | 10g |
$2331.0 | 2023-09-16 | ||
Enamine | EN300-21836831-0.25g |
methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate |
2092034-01-8 | 0.25g |
$498.0 | 2023-09-16 | ||
Enamine | EN300-21836831-5.0g |
methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate |
2092034-01-8 | 5g |
$1115.0 | 2023-05-25 | ||
Enamine | EN300-21836831-1.0g |
methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate |
2092034-01-8 | 1g |
$385.0 | 2023-05-25 | ||
Enamine | EN300-21836831-1g |
methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate |
2092034-01-8 | 1g |
$541.0 | 2023-09-16 | ||
Enamine | EN300-21836831-0.5g |
methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate |
2092034-01-8 | 0.5g |
$520.0 | 2023-09-16 | ||
Enamine | EN300-21836831-0.05g |
methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate |
2092034-01-8 | 0.05g |
$455.0 | 2023-09-16 | ||
Enamine | EN300-21836831-0.1g |
methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate |
2092034-01-8 | 0.1g |
$476.0 | 2023-09-16 |
methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate Related Literature
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1. Zipper-like properties of [poly(l-lysine) + poly(l-glutamic acid)] β-pleated molecular self-assemblyWojciech Dzwolak,Piotr E. Marszalek Chem. Commun., 2005, 5557-5559
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He Gong,Xiaohong Li Analyst, 2011,136, 2242-2246
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Valerio Giannellini,Massimo Bambagiotti-Alberti,Bruno Bruni,Massimo Di Vaira New J. Chem., 2006,30, 647-653
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Artis Linarts,Kaspars Mālnieks,Kristaps Rubenis,Kaspars Pudzs,Krisjanis Smits,Andrejs Kovaļovs,Kaspars Kalniņš,Aile Tamm,Andris Šutka J. Mater. Chem. A, 2021,9, 8984-8990
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Joe B. Gilroy,Martin T. Lemaire,Brian O. Patrick,Robin G. Hicks CrystEngComm, 2009,11, 2180-2184
Additional information on methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate
Comprehensive Overview of Methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate (CAS No. 2092034-01-8)
Methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate (CAS No. 2092034-01-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its thiazole core and ester functional group, is a versatile intermediate in the synthesis of bioactive molecules. Its unique structure, combining an amino-thiazole moiety with a methyl oxoacetate side chain, makes it a valuable building block for drug discovery and material science applications.
In recent years, the demand for heterocyclic compounds like methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate has surged due to their role in developing antimicrobial agents, anticancer drugs, and pesticides. Researchers are particularly interested in its potential to modulate biological pathways, such as enzyme inhibition and receptor binding. The compound's CAS number 2092034-01-8 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry and organic synthesis.
The synthesis of methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate typically involves multi-step reactions, including condensation and esterification processes. Its thiazole ring is known for stability and bioactivity, which aligns with current trends in green chemistry and sustainable drug development. Laboratories often optimize its production to minimize waste and improve yield, addressing the industry's focus on eco-friendly synthesis.
From an analytical perspective, CAS 2092034-01-8 is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm its structural integrity, which is critical for applications in high-throughput screening and preclinical studies. The compound's molecular weight and solubility properties are also key factors in its formulation for various research purposes.
Emerging trends in AI-driven drug discovery have further highlighted the importance of methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate. Computational models predict its interactions with biological targets, accelerating the identification of potential therapeutics. This aligns with frequent search queries like "thiazole derivatives in drug design" and "CAS 2092034-01-8 applications," demonstrating its intersection with cutting-edge science.
In summary, methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate (CAS No. 2092034-01-8) is a pivotal compound in modern chemistry, bridging gaps between organic synthesis, pharmacology, and materials science. Its adaptability and bioactive potential ensure its continued relevance in addressing global challenges in healthcare and agriculture.
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